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Compound of Interest

Compound Name: Acid Violet 90

Cat. No.: B12765606 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Acid Violet 90, also known as C.I. Acid Violet 90, is an anionic dye belonging to the acid dye

category. In histological applications, it is utilized for staining nuclei and cytoplasm.[1] The

principle of staining with acid dyes is based on the electrostatic attraction between the

negatively charged dye molecules and positively charged tissue components, such as proteins,

in an acidic environment.[2] This protocol provides a detailed methodology for the use of Acid
Violet 90 in staining histological samples, which can be valuable for visualizing cellular

morphology in various research and drug development contexts.

Principle of Staining
Acid dyes are sodium salts of sulfonic acids. In an acidic solution, the sulfonic acid groups (-

SO3H) are ionized, rendering the dye molecule anionic (negatively charged). Concurrently, the

amino groups in tissue proteins become protonated (positively charged). The electrostatic

attraction between the anionic dye and the cationic tissue proteins results in the staining of

these structures. The intensity and selectivity of the staining can be modulated by factors such

as the pH of the staining solution, the concentration of the dye, and the use of differentiating

agents.
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The following tables summarize the recommended concentrations and incubation times for the

preparation of solutions and the staining protocol. These parameters may require optimization

depending on the specific tissue type and desired staining intensity.

Table 1: Solution Preparation

Solution Component
Concentration/Volu
me

Role

Acid Violet 90 Staining

Solution
Acid Violet 90 Powder 0.1 g - 1.0 g Staining Agent

Glacial Acetic Acid 1.0 mL
Acidifier to protonate

tissue proteins

Distilled Water 99.0 mL Solvent

0.5% Acetic Acid

Solution

(Differentiator)

Glacial Acetic Acid 0.5 mL

Differentiation

(removal of excess

stain)

Distilled Water 99.5 mL Solvent

Table 2: Staining Protocol Parameters
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Step Reagent Incubation Time Purpose

Deparaffinization and

Rehydration

Xylene, Graded

Alcohols, Water
Standard

Removal of paraffin

and rehydration of

tissue

Staining
Acid Violet 90 Staining

Solution
5 - 15 minutes

Staining of nuclei and

cytoplasm

Rinsing Distilled Water Brief rinse
Removal of excess

staining solution

Differentiation
0.5% Acetic Acid

Solution
30 - 60 seconds

Removal of

background staining

Dehydration Graded Alcohols Standard Removal of water

Clearing Xylene Standard
Preparation for

mounting

Mounting Mounting Medium N/A

Permanent

preservation of the

stained slide

Experimental Protocols
This section provides a detailed, step-by-step protocol for staining formalin-fixed, paraffin-

embedded (FFPE) tissue sections with Acid Violet 90.

Materials and Reagents:

Formalin-fixed, paraffin-embedded tissue sections on slides

Acid Violet 90 (C.I. 6408-29-3)

Glacial Acetic Acid

Distilled Water

Xylene
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Ethanol (100%, 95%, 70%)

Mounting medium (e.g., DPX)

Coplin jars or a staining rack

Microscope

Solution Preparation:

Acid Violet 90 Staining Solution (0.1% - 1.0% in 1% Acetic Acid):

Weigh 0.1 g to 1.0 g of Acid Violet 90 powder.

Dissolve the powder in 99.0 mL of distilled water.

Add 1.0 mL of glacial acetic acid.

Mix thoroughly until the dye is completely dissolved. Filter the solution before use to

remove any undissolved particles.

0.5% Acetic Acid Solution:

Add 0.5 mL of glacial acetic acid to 99.5 mL of distilled water.

Mix well.

Staining Procedure:

Deparaffinization and Rehydration:

Immerse slides in two changes of xylene for 5 minutes each.

Transfer slides through two changes of 100% ethanol for 3 minutes each.

Hydrate slides in 95% ethanol for 3 minutes.

Hydrate slides in 70% ethanol for 3 minutes.
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Rinse gently in running tap water for 5 minutes.

Finally, rinse in distilled water.

Staining:

Immerse the slides in the Acid Violet 90 staining solution for 5-15 minutes. The optimal

time will depend on the tissue and desired staining intensity.

Rinsing:

Briefly rinse the slides in a bath of distilled water to remove excess stain.

Differentiation:

Immerse the slides in 0.5% acetic acid solution for 30-60 seconds. This step is crucial for

removing background staining and enhancing contrast. Monitor the differentiation process

microscopically to avoid over-differentiation.

Washing:

Rinse the slides in running tap water for 5 minutes to stop the differentiation process.

Dehydration:

Dehydrate the slides through graded alcohols: 70% ethanol (1 minute), 95% ethanol (1

minute), and two changes of 100% ethanol (2 minutes each).

Clearing:

Clear the slides in two changes of xylene for 3 minutes each.

Mounting:

Apply a drop of mounting medium to the tissue section and coverslip.

Expected Results:

Nuclei: Violet
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Cytoplasm: Lighter violet or pinkish-violet

Collagen and Muscle: May stain varying shades of violet

Mandatory Visualizations
Signaling Pathway Diagram (Conceptual)
While Acid Violet 90 staining is a direct chemical process, the following diagram illustrates the

conceptual pathway of electrostatic interaction which is the principle of this staining method.

Staining Solution (Acidic pH)

Tissue Section
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Tissue Proteins (Cationic)

Electrostatic
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Binding
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Caption: Conceptual diagram of Acid Violet 90 staining mechanism.

Experimental Workflow Diagram
The following diagram outlines the key steps in the Acid Violet 90 staining protocol for

histological samples.
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Caption: Experimental workflow for Acid Violet 90 staining.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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